Cas no 634588-74-2 ((2-cyclohexylethyl)(propan-2-yl)amine)

• Product Name: (2-cyclohexylethyl)(propan-2-yl)amine
• CAS No: 634588-74-2
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 4086486
• PubChem ID: 43163773
• Update Time: 2025-05-20

(2-cyclohexylethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanamine, N-(1-methylethyl)-
• (2-cyclohexylethyl)(propan-2-yl)amine
• AKOS009344686
• 634588-74-2
• SCHEMBL14176596
• F1911-1677
• N-(2-cyclohexylethyl)propan-2-amine
• MFCD11212499

• Inchi： 1S/C11H23N/c1-10(2)12-9-8-11-6-4-3-5-7-11/h10-12H,3-9H2,1-2H3
• InChI Key： GZROXBBQOUIBDE-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)C)CCCCC1

Computed Properties

• Exact Mass: 169.183049738Da
• Monoisotopic Mass: 169.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-cyclohexylethyl)(propan-2-yl)amine

The Comprehensive Overview of (2-Cyclohexylethyl)(Propan-2-yl)amine (CAS No. 634588-74-2)

(2-Cyclohexylethyl)(Propan-2-yl)amine, also known by its CAS registry number 634588-74-2, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a derivative of cyclohexane and is characterized by its unique structure, which combines a cyclohexyl group with an ethyl chain and a tertiary amine functional group. The molecule's structure provides it with unique chemical properties, making it an essential intermediate in the synthesis of more complex molecules.

The synthesis of (2-Cyclohexylethyl)(Propan-2-yl)amine typically involves the reaction of cyclohexanol with appropriate alkylating agents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of heterogeneous catalysts to enhance the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, (2-Cyclohexylethyl)(Propan-2-yl)amine has been extensively studied for its potential in drug discovery. Its structure allows for the formation of stable amide bonds, making it a valuable building block in peptide synthesis. Recent studies have highlighted its role in the development of bioactive compounds targeting various therapeutic areas, such as cancer and neurodegenerative diseases. The compound's ability to act as a chiral auxiliary has also been explored, further expanding its utility in asymmetric synthesis.

Beyond pharmaceuticals, (2-Cyclohexylethyl)(Propan-2-yl)amine has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its structural flexibility enables the creation of molecules with enhanced bioavailability and efficacy. For example, researchers have reported the use of this compound in the synthesis of novel plant growth regulators that improve crop yields under stress conditions.

The chemical properties of (2-Cyclohexylethyl)(Propan-2-yl)amine make it an ideal candidate for use in specialty chemicals. Its ability to act as a phase transfer catalyst has been leveraged in various industrial processes, improving reaction efficiency and reducing production costs. Additionally, its role as a corrosion inhibitor has been investigated, offering potential applications in materials science.

Recent research has also focused on the environmental impact of (2-Cyclohexylethyl)(Propan-2-yl)amine. Studies have examined its biodegradability and toxicity profiles, providing insights into its safety for human health and the environment. These findings are crucial for regulatory compliance and ensuring responsible use across various industries.

In conclusion, (2-Cyclohexylethyl)(Propan-2-yl)amine (CAS No. 634588-74-2) is a multifaceted compound with a wide range of applications across diverse sectors. Its structural versatility and chemical properties continue to drive innovation in drug discovery, agrochemicals, and specialty chemicals. As research advances, this compound is expected to play an even more significant role in addressing global challenges in health, agriculture, and sustainability.